Cas no 145986-11-4 (cis 5-Fluoro-1-2-(hydroxymethyl)-1,3-oxathiolan-5-yl-2,4(1H,3H)- pyrimidinedione)

• Product Name: cis 5-Fluoro-1-2-(hydroxymethyl)-1,3-oxathiolan-5-yl-2,4(1H,3H)- pyrimidinedione
• CAS No: 145986-11-4
• MF: C₈H₉FN₂O₄S
• MW: 248.231464147568
• CID: 163880
• Update Time: 2025-04-19

cis 5-Fluoro-1-2-(hydroxymethyl)-1,3-oxathiolan-5-yl-2,4(1H,3H)- pyrimidinedione Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione,5-fluoro-1-[2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-, (2R-cis)- (9CI)
• 1,3-Oxathiolane,2,4(1H,3H)-pyrimidinedione deriv.
• cis 5-Fluoro-1-[2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-2,4(1H,3H)- pyrimidinedione
• Aids004772
• Aids-004772
• Oxathiolan 5fu-.B.
• Emtricitabine hydroxy Impurity
• EMtricitabine iMpurity (2,3'-dideoxy-5-fluoro-3-thiouridine)
• (2R-cis)-5-Fluoro-1-[2-(hydroxyMethyl)-1,3-oxathiolan-5-yl]-2,4(1H,3H)-pyriMidinedione
• Emtricitabine Impurity IV 5-fluoro-1-[(2R,5S)-2-(hydroxymethyl)-1,3-oxathiolan-5-yl]uracil
• 2,4(1H,3H)-Pyrimidinedione, 5-fluoro-1-[2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-, (2R-cis)-
• cis 5-Fluoro-1-2-(hydroxymethyl)-1,3-oxathiolan-5-yl-2,4(1H,3H)- pyrimidinedione

• Inchi： 1S/C8H9FN2O4S/c9-4-1-11(8(14)10-7(4)13)5-3-16-6(2-12)15-5/h1,5-6,12H,2-3H2,(H,10,13,14)/t5-,6+/m0/s1
• InChI Key： KOGYOPLNKQJQFM-NTSWFWBYSA-N
• SMILES： S1[C@H](CO)O[C@@H](C1)N1C=C(C(NC1=O)=O)F

Computed Properties

• Exact Mass: 248.026706
• Monoisotopic Mass: 248.026706
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104

Experimental Properties

• Density: 1.65
• Boiling Point: °Cat760mmHg
• Flash Point: °C

cis 5-Fluoro-1-2-(hydroxymethyl)-1,3-oxathiolan-5-yl-2,4(1H,3H)- pyrimidinedione Security Information

• Storage Condition：Hygroscopic, -20°C Freezer, Under Inert Atmosphere

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Nucleoside and nucleotide analogues 3'-thia pyrimidine nucleosides